Cas no 892856-46-1 (4-acetyl-N-(4-bromo-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-acetyl-N-(4-bromo-1,3-benzothiazol-2-yl)benzamide
• CAS No: 892856-46-1
• MF: C₁₆H₁₁BrN₂O₂S
• MW: 375.239741563797
• CID: 6483425
• Update Time: 2025-10-28

4-acetyl-N-(4-bromo-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-(4-bromo-1,3-benzothiazol-2-yl)benzamide

• Inchi： 1S/C16H11BrN2O2S/c1-9(20)10-5-7-11(8-6-10)15(21)19-16-18-14-12(17)3-2-4-13(14)22-16/h2-8H,1H3,(H,18,19,21)
• InChI Key： ZBDYJBFYJQTZFI-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(Br)C=CC=C2S1)(=O)C1=CC=C(C(C)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-acetyl-N-(4-bromo-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 4-acetyl-N-(4-bromo-1,3-benzothiazol-2-yl)benzamide (CAS No. 892856-46-1)

4-acetyl-N-(4-bromo-1,3-benzothiazol-2-yl)benzamide (CAS No. 892856-46-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the benzothiazole class, known for its diverse biological activities and applications in drug discovery. With the increasing demand for novel therapeutic agents and functional materials, 4-acetyl-N-(4-bromo-1,3-benzothiazol-2-yl)benzamide has emerged as a promising candidate due to its unique structural features and potential pharmacological properties.

The molecular structure of 4-acetyl-N-(4-bromo-1,3-benzothiazol-2-yl)benzamide combines an acetyl-substituted benzamide moiety with a 4-bromo-1,3-benzothiazole ring. This combination imparts distinct electronic and steric properties, making it valuable for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing focus on targeted cancer therapies. The presence of the bromine atom at the 4-position of the benzothiazole ring enhances its reactivity, facilitating further derivatization for structure-activity relationship (SAR) studies.

In recent years, the pharmaceutical industry has witnessed a surge in demand for small molecule inhibitors and heterocyclic compounds, driving interest in 4-acetyl-N-(4-bromo-1,3-benzothiazol-2-yl)benzamide. Its potential applications extend beyond oncology, with preliminary studies suggesting activity against microbial pathogens and inflammatory mediators. This aligns with current research trends focusing on multi-target drug discovery and repurposing existing compounds for new therapeutic indications.

The synthesis of 4-acetyl-N-(4-bromo-1,3-benzothiazol-2-yl)benzamide typically involves the condensation of 4-bromo-2-aminobenzothiazole with 4-acetylbenzoic acid derivatives. Recent advancements in green chemistry approaches have optimized this process, reducing environmental impact while maintaining high yields. These developments are particularly relevant given the increasing emphasis on sustainable pharmaceutical manufacturing and green synthesis methodologies in the chemical industry.

From a commercial perspective, 4-acetyl-N-(4-bromo-1,3-benzothiazol-2-yl)benzamide has seen growing demand from research institutions and pharmaceutical companies engaged in drug discovery programs. The compound's availability as a research chemical has facilitated numerous academic and industrial studies, contributing to the expanding knowledge base of benzothiazole derivatives. Market analysts note increasing interest in this compound category, particularly for medicinal chemistry applications and high-throughput screening platforms.

Analytical characterization of 4-acetyl-N-(4-bromo-1,3-benzothiazol-2-yl)benzamide typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, essential for reliable research outcomes. The development of robust analytical protocols for this compound reflects broader trends in quality control for research chemicals and pharmaceutical intermediates.

Looking forward, 4-acetyl-N-(4-bromo-1,3-benzothiazol-2-yl)benzamide presents exciting opportunities for further research and development. Its structural versatility allows for numerous modifications, potentially leading to novel compounds with enhanced biological activities. The scientific community continues to explore its applications in drug design, material science, and chemical biology, positioning this compound as a valuable tool in modern research endeavors.

For researchers working with 4-acetyl-N-(4-bromo-1,3-benzothiazol-2-yl)benzamide, proper handling and storage are essential to maintain compound stability. While not classified as hazardous under standard conditions, standard laboratory precautions should be observed. The compound's stability profile and solubility characteristics make it suitable for various experimental setups, contributing to its popularity in medicinal chemistry research.

The growing body of literature on benzothiazole derivatives highlights the importance of compounds like 4-acetyl-N-(4-bromo-1,3-benzothiazol-2-yl)benzamide in contemporary drug discovery. As research into targeted therapies and precision medicine advances, such specialized intermediates play increasingly vital roles in developing next-generation therapeutics. The compound's unique structural features continue to inspire innovative research across multiple scientific disciplines.